Cas no 477862-81-0 (2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide)

• Product Name: 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide
• CAS No: 477862-81-0
• CID: 4652672
• Update Time: 2025-08-03

2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide

Additional information on 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide

2-Cyano-N'-(E)-4,4,4-Trifluoro-3-oxo-1-phenylbutylideneacetohydrazide (CAS No. 477862-81-0): An Overview

2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide (CAS No. 477862-81-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazides and is characterized by its unique trifluoromethyl and cyano functional groups, which contribute to its potential therapeutic applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide is composed of a central hydrazide moiety linked to a trifluoromethyl ketone group and a cyano group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The cyano group, on the other hand, adds to the molecule's polarity and can participate in various chemical reactions.

The synthesis of 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide typically involves several steps. One common approach is to start with the reaction of acetonitrile with phenylacetyl chloride to form an intermediate. This intermediate is then treated with hydrazine hydrate to generate the desired hydrazide compound. The final step involves the introduction of the trifluoromethyl ketone group through a condensation reaction with a suitable trifluoromethyl ketone derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In recent years, 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide has been studied for its potential biological activities. Research has shown that this compound exhibits significant antimicrobial properties against a range of bacteria and fungi. The unique combination of functional groups in the molecule may contribute to its ability to disrupt microbial cell walls or inhibit essential metabolic pathways. Additionally, preliminary studies have indicated that this compound may have antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases.

Beyond its antimicrobial and antioxidant activities, 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. The exact mechanisms underlying these effects are still under investigation, but they suggest that this compound could be a valuable lead for developing new anticancer agents.

The potential applications of 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide extend beyond its biological activities. In materials science, this compound has been explored for its use in the development of novel materials with enhanced properties. For example, the presence of the trifluoromethyl group can improve the thermal stability and chemical resistance of polymers when incorporated into their structure. Additionally, the cyano group can enhance the mechanical strength and flexibility of materials.

In conclusion, 2-Cyano-N'-(E)-4,4,4-trifluoro-3-oxo-1-phenylbutylideneacetohydrazide (CAS No. 477862-81-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an interesting candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.